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Compound of Interest

Compound Name: Fluorescent Brightener 134

Cat. No.: B082286 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Fluorescent Brightener 134 is a fluorescent whitening agent used as an optical brightener in

various industries, including textiles and paper manufacturing.[1] In a research context, it

serves as a standard for quantitative analysis and quality control in biochemical experiments.[2]

[3] Its utility as a fluorescent dye also presents potential applications in cellular imaging and

other biological assays.[4] Proper preparation of a stock solution is the first critical step for its

use in experimental settings, ensuring accurate and reproducible results. This document

provides a detailed protocol for the preparation, storage, and handling of a stock solution of

Fluorescent Brightener 134.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Fluorescent Brightener 134 is

presented in Table 1. This information is crucial for calculating the required mass for a desired

molar concentration and for understanding the compound's general characteristics.
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Property Value Reference

Molecular Formula C₃₄H₂₈N₁₀Na₂O₈S₂ [5][6]

Molecular Weight 814.76 g/mol [2][5][6]

Appearance Slight yellowish solid powder [7]

CAS Number 3426-43-5 [1][2][7]

Maximum Absorption 348-350 nm [7]

Purity Not available [5]

Table 1: Chemical and physical properties of Fluorescent Brightener 134.

Experimental Protocol: Preparation of a 40 mg/mL
Stock Solution in DMSO
This protocol outlines the steps to prepare a high-concentration stock solution of Fluorescent
Brightener 134 in dimethyl sulfoxide (DMSO).

3.1. Materials

Fluorescent Brightener 134 powder

Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Vortex mixer

Calibrated analytical balance

Pipettes and sterile pipette tips

3.2. Procedure

Preparation: Before starting, ensure that the work area is clean, and appropriate personal

protective equipment (PPE), including gloves, a lab coat, and safety glasses, is worn.
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Weighing: Carefully weigh the desired amount of Fluorescent Brightener 134 powder using

an analytical balance. For example, to prepare 1 mL of a 40 mg/mL stock solution, weigh out

40 mg of the powder.

Solubilization: Add the weighed powder to a suitable container (e.g., a 1.5 mL

microcentrifuge tube or an amber vial). Add the corresponding volume of DMSO. For a 40

mg/mL solution, add 1 mL of DMSO to the 40 mg of powder.

Dissolution: Tightly cap the container and vortex thoroughly until the powder is completely

dissolved. Gentle warming in a water bath (not exceeding 37°C) may aid in dissolution if

necessary. Visually inspect the solution to ensure there are no undissolved particles.

Storage: Once fully dissolved, the stock solution should be stored at -80°C for long-term

storage, protected from light.[2] For short-term use, aliquots can be stored at 2-8°C. Avoid

repeated freeze-thaw cycles.

3.3. Safety Precautions

Fluorescent Brightener 134 may cause skin and serious eye irritation.[5] It may also cause

respiratory irritation.[5]

Handle the compound in a well-ventilated area or a chemical fume hood.[5]

Avoid inhalation of the dust.[5]

In case of contact with skin or eyes, rinse immediately and thoroughly with water.[5]

Dispose of waste according to institutional and local regulations.[5]

Experimental Workflow
The following diagram illustrates the workflow for the preparation of the Fluorescent
Brightener 134 stock solution.
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Figure 1: Workflow for Stock Solution Preparation.

Considerations for Alternative Solvents and
Formulations
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While DMSO is a common solvent for creating high-concentration stock solutions, the specific

experimental application may require a different solvent system. The solubility of Fluorescent
Brightener 134 in other common laboratory solvents like water, ethanol, or PBS has not been

widely reported. If an alternative solvent is needed, a solubility test is recommended.

For in vivo studies, a more complex vehicle may be required to ensure biocompatibility. One

suggested formulation involves a co-solvent system of DMSO, PEG300, Tween 80, and a

saline or PBS solution.[2] The preparation for such a formulation involves first creating a

concentrated stock in DMSO, followed by a stepwise dilution with the other components.[2]

Conclusion
The protocol described provides a reliable method for preparing a concentrated stock solution

of Fluorescent Brightener 134. Adherence to these guidelines for preparation, storage, and

handling will contribute to the consistency and reproducibility of experimental outcomes.

Researchers should always consult the safety data sheet (SDS) for the specific product being

used for comprehensive safety information.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Preparation of
Fluorescent Brightener 134 Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b082286#how-to-prepare-a-stock-solution-of-
fluorescent-brightener-134]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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